Cas no 1250052-46-0 (3-(benzyloxy)propyl(ethyl)amine)

• Product Name: 3-(benzyloxy)propyl(ethyl)amine
• CAS No: 1250052-46-0
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 4581456
• PubChem ID: 23219901
• Update Time: 2025-10-30

3-(benzyloxy)propyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• [3-(BENZYLOXY)PROPYL](ETHYL)AMINE
• 1-Propanamine, N-ethyl-3-(phenylmethoxy)-
• 3-(benzyloxy)propyl(ethyl)amine

• Inchi： 1S/C12H19NO/c1-2-13-9-6-10-14-11-12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-11H2,1H3
• InChI Key： TZCAGFQTYLIKOH-UHFFFAOYSA-N
• SMILES： C(NCC)CCOCC1=CC=CC=C1

Additional information on 3-(benzyloxy)propyl(ethyl)amine

3-(Benzyloxy)Propyl(Ethyl)Amine: A Comprehensive Overview

3-(Benzyloxy)propyl(ethyl)amine, also known by its CAS number 1250052-46-0, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzyloxy group with an ethylamine moiety. The benzyloxy group, derived from benzyl alcohol, contributes to the compound's aromatic properties, while the ethylamine group introduces amine functionalities, making it highly reactive and useful in chemical synthesis.

The synthesis of 3-(benzyloxy)propyl(ethyl)amine typically involves multi-step reactions, often starting with benzyl chloride or benzyl bromide as the benzylating agent. The reaction sequence may include nucleophilic substitution, followed by alkylation or amination steps to introduce the ethylamine group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of physical properties, 3-(benzyloxy)propyl(ethyl)amine is a liquid at room temperature with a characteristic odor. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for various organic reactions. The compound exhibits moderate stability under standard conditions but may degrade under harsh acidic or basic conditions.

The applications of 3-(benzyloxy)propyl(ethyl)amine are diverse and span across pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it is often used as an intermediate in the synthesis of bioactive molecules, including anti-inflammatory agents and neuroprotective drugs. Recent studies have highlighted its potential as a building block for developing novel drug candidates targeting specific receptor systems.

In agrochemicals, 3-(benzyloxy)propyl(ethyl)amine serves as an intermediate in the production of pesticides and herbicides. Its ability to form stable complexes with metal ions has been exploited in developing more effective agricultural chemicals with reduced environmental impact.

From a research perspective, 3-(benzyloxy)propyl(ethyl)amine has been extensively studied for its role in catalytic processes. Recent findings suggest that it can act as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This property opens new avenues for its use in industrial catalysis and sustainable chemical manufacturing.

In terms of safety considerations, handling 3-(benzyloxy)propyl(ethyl)amine requires adherence to standard laboratory protocols to minimize exposure risks. Proper ventilation and personal protective equipment are recommended during its synthesis and use.

In conclusion, 3-(benzyloxy)propyl(ethyl)amine, CAS number 1250052-46-0, is a valuable compound with wide-ranging applications across multiple industries. Its unique chemical structure and reactivity make it an essential intermediate in modern chemical synthesis. Ongoing research continues to uncover new uses and optimizations for this versatile molecule.